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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The textile industry's environmental footprint is a growing concern, with synthetic dyes like

Disperse Red 60, an anthraquinone-based dye, facing scrutiny for their potential ecological

impact. This guide provides an objective comparison of the environmental performance of

Disperse Red 60 against alternative dyes and dyeing technologies, supported by available

experimental data. The focus is on providing researchers and professionals with the necessary

information to make informed decisions towards more sustainable practices.

Quantitative Environmental Impact Data
The following tables summarize the available quantitative data for Disperse Red 60 and its

potential alternatives. It is important to note that direct comparisons can be challenging due to

variations in experimental conditions across different studies.

Table 1: Acute Aquatic Toxicity Data
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Dye/Technolog
y

Test Organism Endpoint Result Citation

Disperse Red 60

Oncorhynchus

mykiss (Rainbow

Trout)

96h LC50 ~485 mg/L

Daphnia magna

(Water Flea)
48h EC50 >100 mg/L

Desmodesmus

subspicatus

(Green Algae)

72h EC50 ~19 mg/L

Indigo (Natural

Dye)

Barbonymus

gonionotus

(Silver Barb)

96h LC50 0.137 µg/mL [1]

Cochineal

(Carminic Acid -

Natural Dye)

Daphnia similis EC50 130 µg/L [2]

Zebrafish

embryos
LC50 25 µg/L [2]

Supercritical

CO2 Dyeing with

Disperse Dyes

Not Applicable Not Applicable

Primarily a

process-based

improvement;

toxicity depends

on the specific

disperse dye

used.

[3][4][5]

Table 2: Biodegradability and Other Environmental Parameters
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Dye/Technology Parameter Result Citation

Disperse Red 60 Biodegradability

Generally considered

not readily

biodegradable.

Indigo (Natural Dye)
BOD/COD of

wastewater

High; COD can reach

up to 711.59 mg/L in

dyeing wastewater.

[6]

Cochineal (Carminic

Acid - Natural Dye)
Biodegradability

Susceptible to

degradation by

ligninolytic enzymes.

[7]

Supercritical CO2

Dyeing
Water Consumption

Near-zero water

consumption.
[3][8]

Energy Consumption
Reduced compared to

conventional dyeing.
[4]

Chemical Usage
Reduced need for

auxiliary chemicals.
[8]

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of

environmental impact studies. The following are summaries of standard experimental protocols

relevant to the data presented.

Aquatic Toxicity Testing: OECD 203 - Fish, Acute
Toxicity Test
This guideline is designed to assess the acute lethal toxicity of a substance to fish.

Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio), is selected.

Exposure: Fish are exposed to a range of concentrations of the test substance in water for a

96-hour period. A control group is maintained in clean water.
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Observation: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50 (Lethal Concentration 50%), which is the

concentration of the substance that is lethal to 50% of the test organisms within the 96-hour

exposure period. This is determined using statistical methods.[7][9][10]

Biodegradability Testing: OECD 301F - Manometric
Respirometry Test
This test evaluates the ready biodegradability of a chemical substance by microorganisms.

Inoculum: A mixed population of microorganisms, typically from activated sludge of a sewage

treatment plant, is used as the inoculum.

Test Setup: The test substance is added to a mineral medium containing the inoculum in a

closed respirometer. A control with no test substance and a reference substance (a readily

biodegradable compound) are run in parallel.

Measurement: The consumption of oxygen by the microorganisms as they biodegrade the

test substance is measured over a 28-day period.

Endpoint: The percentage of biodegradation is calculated by comparing the measured

oxygen consumption with the theoretical oxygen demand (ThOD) of the test substance. A

substance is considered "readily biodegradable" if it reaches at least 60% biodegradation

within a 10-day window during the 28-day test.[4][5][8][11][12]

Visualizing Pathways and Workflows
Experimental Workflow for Aquatic Toxicity Assessment
The following diagram illustrates the typical workflow for assessing the acute aquatic toxicity of

a dye according to OECD 203 guidelines.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/figure/Kinetic-degradation-of-the-carminic-acid-in-the-cochineal-extract-for-treatment-8-with_fig1_51108044
https://pubchem.ncbi.nlm.nih.gov/compound/Carminic-acid
https://www.researchgate.net/publication/360196902_Degradation_and_decolorization_of_Disperse_red_167_dye_with_an_in-situ_isolated_azo-reductase_enzyme_producing_bacterium_Paenochrobactrum_glaciei
https://hb.diva-portal.org/smash/get/diva2:1802522/FULLTEXT01.pdf
https://www.tandfonline.com/doi/full/10.1080/15440478.2023.2277836
https://energy.sustainability-directory.com/term/supercritical-co2-dyeing/
https://pubmed.ncbi.nlm.nih.gov/30999187/
https://www.utolbanjarachem.com/blog/exploring-carminic-acid-natures-vibrant-red-dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure Data Collection & Analysis ResultSelect Test Organism
(e.g., Oncorhynchus mykiss)

Prepare Stock Solution
of Dye

Prepare Test Concentrations
(Geometric Series)

Introduce Fish to
Test Chambers

Prepare Control
(Clean Water)

Maintain Conditions
(96 hours, controlled temp & light)

Record Mortality & Sublethal Effects
(at 24, 48, 72, 96h)

Calculate LC50
(Statistical Analysis) Toxicity Assessment

Click to download full resolution via product page

Aquatic Toxicity Testing Workflow (OECD 203)

Proposed Aerobic Degradation Pathway of an
Anthraquinone Dye
This diagram illustrates a generalized aerobic degradation pathway for anthraquinone dyes by

microorganisms, leading to the breakdown of the complex dye structure into simpler, less

harmful compounds. The specific intermediates can vary depending on the microbial species

and the exact structure of the dye.
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Generalized Aerobic Degradation Pathway

Discussion and Conclusion
The data indicates that Disperse Red 60 exhibits moderate to high toxicity to aquatic

organisms, particularly algae. While specific biodegradability data is limited, its complex

aromatic structure suggests it is not readily biodegradable.

Natural Dyes such as indigo and cochineal present a mixed environmental profile. While they

are derived from renewable resources and are generally considered biodegradable, the dyeing

process can still result in wastewater with high organic loads (BOD/COD), and in some cases,

the dyes themselves can exhibit significant aquatic toxicity, as seen with indigo and cochineal.
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The extraction and processing of natural dyes can also have environmental impacts that need

to be considered.

Supercritical CO2 Dyeing emerges as a promising alternative from a process perspective. By

eliminating water from the dyeing process, it significantly reduces water consumption and

wastewater generation.[3][8] This technology is particularly suited for polyester dyeing with

disperse dyes. The overall environmental impact is lowered due to reduced energy and

chemical usage.[4] However, the ecotoxicological profile of the specific disperse dyes used in

this process remains a crucial factor.

In conclusion, while no single alternative is a perfect drop-in replacement for Disperse Red 60
without its own set of environmental considerations, this guide highlights that viable, more

sustainable options are available. Natural dyes offer a renewable source but require careful

management of their processing and effluent. Supercritical CO2 dyeing presents a significant

technological advancement in reducing the environmental impact of the dyeing process itself.

Further research is needed to conduct direct, standardized comparative studies of the

ecotoxicity and biodegradability of Disperse Red 60 and a wider range of specific alternative

dyes to provide a more complete environmental impact assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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